methyl 5-{[(4-amino-4H-1,2,4-triazol-3-yl)thio]methyl}-2-furoate

• IUPAC Name: methyl 5-[(4-amino-1,2,4-triazol-3-yl)sulfanylmethyl]furan-2-carboxylate
• InChI: InChI=1S/C9H10N4O3S/c1-15-8(14)7-3-2-6(16-7)4-17-9-12-11-5-13(9)10/h2-3,5H,4,10H2,1H3
• InChI Key: CHMPKNZDPBRMJJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)CSC2=NN=CN2N
• Molecular Formula: C9H10N4O3S
• Molecular Weight: 254.27 g/mol

Description

Synthesis Analysis

The synthesis of triazole derivatives, including those similar to "methyl 5-{[(4-amino-4H-1,2,4-triazol-3-yl)thio]methyl}-2-furoate," involves multi-step chemical reactions that often start with base triazole compounds. These processes might include condensation reactions, treatment with hydrazine hydrate, and reactions with various aldehydes or halides to introduce specific functional groups into the triazole core. Such syntheses are tailored to incorporate desired substituents for targeted properties (K. Sancak et al., 2007).

Molecular Structure Analysis

The molecular structure of triazole derivatives is characterized by X-ray crystallography, which reveals details about bond lengths, angles, and dihedral angles, contributing to the understanding of the compound's geometry and its electronic environment. These studies often show the presence of hydrogen bonding and other non-covalent interactions that influence the compound's stability and reactivity (Xu et al., 2006).

Chemical Reactions and Properties

Triazole derivatives participate in various chemical reactions, including nucleophilic substitutions, ring closures, and tautomeric shifts, which are crucial for modifying the compound's chemical properties. These reactions are influenced by the electronic nature of the substituents attached to the triazole ring, impacting the compound's reactivity and potential applications (M. Koparır et al., 2005).

Physical Properties Analysis

The physical properties, such as melting points, boiling points, and solubility, are determined by the compound's molecular structure. Triazole derivatives' physical properties are essential for predicting their behavior in different environments and for their formulation in various applications. These properties are typically assessed using techniques like differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) (Qiong Yu et al., 2017).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards other chemical entities, are crucial for understanding the compound's interactions and stability. These properties are influenced by the electronic distribution within the molecule and the presence of functional groups, which can be studied through spectroscopic methods such as NMR, IR, and mass spectrometry (J. Portilla et al., 2007).